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Compound of Interest

Compound Name: Saquinavir-d9

Cat. No.: B577459 Get Quote

Introduction

Saquinavir is a potent HIV protease inhibitor used in the treatment of HIV/AIDS.[1][2] Its

deuterated analog, Saquinavir-d9, serves as an essential internal standard (IS) for the

accurate quantification of saquinavir in biological matrices using bioanalytical techniques such

as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS/MS).[1][3] The correct and precise preparation of stock and working

solutions of Saquinavir-d9 is critical for ensuring the accuracy, precision, and reproducibility of

analytical methods in research, clinical, and drug development settings.

These application notes provide detailed protocols for the preparation of Saquinavir-d9 stock

and working solutions, along with key technical data and workflow diagrams to guide

researchers and scientists.

Product Information and Specifications
Saquinavir-d9 is typically supplied as a solid and should be handled with care, considering it a

hazardous material until further information is available.[3] Key specifications are summarized

below.
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Parameter Specification Source

Formal Name

(2S)-N1-[(1S,2R)-3-

[(3S,4aS,8aS)-3-[[(1,1-

di(methyl-d3)ethyl-2,2,2-

d3)amino]carbonyl]octahydro-

2(1H)-isoquinolinyl]-2-hydroxy-

1-(phenylmethyl)propyl]-2-[(2-

quinolinylcarbonyl)amino]-

butanediamide

[3]

Molecular Formula C₃₈H₄₁D₉N₆O₅ [1][3]

Formula Weight 679.9 g/mol [1][3]

Physical Form Solid [3]

Chemical Purity ≥95% (Saquinavir) [3]

Deuterium Incorporation
≥99% deuterated forms (d1-

d9); ≤1% d0
[3]

Recommended Storage -20°C [1][3]

Long-term Stability
≥ 4 years (when stored at

-20°C)
[1][3]

Experimental Protocols
Safety Precaution: Before handling, users must review the complete Safety Data Sheet (SDS)

provided by the manufacturer.[3] Standard personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, should be worn.

Protocol 1: Preparation of Saquinavir-d9 Stock Solution
(1 mg/mL)
This protocol describes the preparation of a primary stock solution. It is recommended to purge

the solvent with an inert gas to prevent degradation.[3]

Materials:
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Saquinavir-d9 (solid)

Class A volumetric flask (e.g., 1 mL or 5 mL)

Analytical balance

High-purity solvent (e.g., Methanol, Chloroform, or DMSO)[1][3][4]

Inert gas (e.g., Nitrogen or Argon)

Pipettes and tips

Procedure:

Allow the Saquinavir-d9 vial to equilibrate to room temperature before opening to prevent

condensation.

Accurately weigh the desired amount of Saquinavir-d9 solid (e.g., 1 mg) using an analytical

balance.

Transfer the weighed solid into a clean, dry volumetric flask.

Add a small volume of the chosen solvent (e.g., ~50% of the final volume of methanol) to the

flask.

Gently swirl or sonicate the flask to ensure the complete dissolution of the solid.[4]

Once dissolved, dilute the solution to the final volume with the solvent.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer the stock solution to a labeled, amber glass vial for storage.

Store the stock solution at -20°C or -80°C for long-term stability.[4]

Protocol 2: Preparation of Saquinavir-d9 Working
Solutions
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Working solutions are prepared by diluting the stock solution to concentrations appropriate for

the analytical method, such as for spiking into calibration standards and quality control

samples.

Materials:

Saquinavir-d9 stock solution (1 mg/mL)

Dilution solvent (e.g., Methanol, Acetonitrile/Water mixture)[5][6]

Volumetric flasks or microtubes

Calibrated pipettes and tips

Procedure:

Intermediate Dilution (Optional): It is often practical to first prepare an intermediate stock

solution (e.g., 10 µg/mL). To do this, dilute 10 µL of the 1 mg/mL stock solution into 990 µL of

the diluent.

Final Working Solution: Prepare the final working solution from the stock or intermediate

solution. For example, to prepare a 100 ng/mL working internal standard solution, dilute 10

µL of the 10 µg/mL intermediate solution into 990 µL of the diluent.

The concentration of the working solution should be chosen based on the expected

concentration range of the analyte (Saquinavir) in the samples.

Working solutions should be prepared fresh when possible or stored at 4°C for short-term

use.[7]

Application Workflows and Diagrams
Diagrams are provided to visualize the preparation and application of Saquinavir-d9 solutions.
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Saquinavir-d9 (Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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